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Compound of Interest

Compound Name: Ro 31-8220 mesylate

Cat. No.: B1683856

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ro 31-8220 mesylate as a
chemical probe. It is intended to serve as a valuable resource for researchers and
professionals in drug development and cellular biology, offering detailed insights into its
mechanism of action, selectivity, and practical applications in experimental settings.

Introduction

Ro 31-8220 mesylate is a potent, cell-permeable, and reversible bisindolylmaleimide inhibitor
of protein kinase C (PKC)[1][2]. As a chemical probe, it is widely used to investigate the
physiological and pathological roles of PKC and other kinases in cellular signaling pathways.
While initially characterized as a selective PKC inhibitor, subsequent studies have revealed its
activity against a broader range of kinases, making a thorough understanding of its selectivity
profile crucial for the accurate interpretation of experimental results. This guide summarizes the
guantitative data on its inhibitory activity, provides detailed experimental protocols, and
visualizes the key signaling pathways it modulates.

Physicochemical Properties
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Property Value Reference
Bisindolylmaleimide 1X

Synonyms [1]
mesylate

CAS Number 138489-18-6 [1]

Molecular Formula C25H23N502S-CH403S

Molecular Weight 553.65 g/mol

Purity >97% (HPLC)

N Soluble in DMSO (to 100 mM)
Solubility [3]
and ethanol (to 5 mM)

Storage Desiccate at -20°C [3]

Mechanism of Action

Ro 31-8220 is a competitive inhibitor that targets the ATP-binding site of protein kinases[4]. Its
primary targets are the conventional and novel isoforms of Protein Kinase C (PKC). However, it
also exhibits potent inhibitory activity against several other serine/threonine kinases, a critical
consideration for its use as a chemical probe.

Quantitative Data: Inhibitory Activity

The following tables summarize the in vitro inhibitory activity of Ro 31-8220 against a panel of
protein kinases. This data is essential for designing experiments and interpreting results,
particularly in distinguishing between PKC-dependent and off-target effects.

Table 1: Inhibition of Protein Kinase C (PKC) Isoforms
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Kinase ICs0 (NM) Reference

PKCa 5-33 [31[516]

PKCBI 24 [5][6]

PKCBII 14 [5][6]

PKCy 27 [51[6]

PKCe 24 [5][6]

Rat Brain PKC 23 [51[6]
Table 2: Off-Target Kinase Inhibition

Kinase ICs0 (NM) Reference

MAPKAP-K1b (RSK2) 3 [3][5][6]

MSK1 8 [3105](6]

GSK3pB 2.8-38 [31[51[6][7]

S6K1 15 - 38 [3][5][6]

RSK1 Potently Inhibited [1]

PRK2 Potently Inhibited [1]

PKD1 Potently Inhibited [1]

CDK2-cyclin A Potently Inhibited [1]

PIM3 Potently Inhibited [1]

CaM Kinase I 17,000 [7]

Protein Kinase A (PKA) 900 [7]

Table 3: Cellular Activity
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ICso0 |
Cell Line/Assay Effect . Reference
Concentration
A549 cell growth Inhibition 0.78 uM [8]
MCEF-7 cell growth Inhibition 0.897 uM [8]
T-cell IL-2 production Inhibition 80 nM [9]
T-lymphoblast o
) ) Inhibition 350 nM [9]
proliferation
OCT1-mediated o
Inhibition 0.18 uM [3]

uptake

Signaling Pathways Modulated by Ro 31-8220

Ro 31-8220 is a powerful tool for dissecting cellular signaling pathways. Its primary inhibitory

effect on PKC, along with its influence on other kinases like GSK3 and the activation of JNK,

allows for the investigation of complex signaling networks.

Protein Kinase C (PKC) Signaling Pathway

PKC isoforms are key regulators of numerous cellular processes, including proliferation,

differentiation, and apoptosis. Ro 31-8220 is widely used to block PKC-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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